Cas no 87412-13-3 (Uridine, 2',3'-dideoxy-3',5-difluoro-, 5'-acetate)

• Product Name: Uridine, 2',3'-dideoxy-3',5-difluoro-, 5'-acetate
• CAS No: 87412-13-3
• MF: C₁₁H₁₂F₂N₂O₅
• MW: 290.220190048218
• CID: 656545
• PubChem ID: 15124184
• Update Time: 2025-04-19

Uridine, 2',3'-dideoxy-3',5-difluoro-, 5'-acetate Chemical and Physical Properties

Names and Identifiers

• Uridine, 2',3'-dideoxy-3',5-difluoro-, 5'-acetate
• [(2R,3S,5R)-3-fluoro-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
• 5'-O-Acetyl-2',3'-dideoxy-3',5-difluorouridine
• 87412-13-3
• SCHEMBL9856524
• DTXSID00568599

• Inchi： 1S/C11H12F2N2O5/c1-5(16)19-4-8-6(12)2-9(20-8)15-3-7(13)10(17)14-11(15)18/h3,6,8-9H,2,4H2,1H3,(H,14,17,18)/t6-,8+,9+/m0/s1
• InChI Key： NBGDHEOMZSSLDC-NBEYISGCSA-N
• SMILES： F[C@H]1C[C@H](N2C=C(C(NC2=O)=O)F)O[C@@H]1COC(C)=O

Computed Properties

• Exact Mass: 290.07142781g/mol
• Monoisotopic Mass: 290.07142781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84.9Ų